Cas no 320418-23-3 (4-(4-Chlorophenyl)-6-(4-methylpiperazino)-2-(2-pyridinyl)-5-pyrimidinecarbonitrile)

4-(4-Chlorophenyl)-6-(4-methylpiperazino)-2-(2-pyridinyl)-5-pyrimidinecarbonitrile is a heterocyclic compound featuring a pyrimidine core substituted with chlorophenyl, methylpiperazino, pyridinyl, and carbonitrile functional groups. This structure imparts potential utility in medicinal chemistry, particularly as a kinase inhibitor scaffold due to its ability to modulate protein-protein interactions. The presence of the 4-methylpiperazine moiety enhances solubility and bioavailability, while the chlorophenyl and pyridinyl groups contribute to target binding affinity. The carbonitrile functionality offers a versatile handle for further derivatization. This compound is of interest in pharmaceutical research for its balanced physicochemical properties and potential applications in the development of therapeutic agents targeting signaling pathways.
4-(4-Chlorophenyl)-6-(4-methylpiperazino)-2-(2-pyridinyl)-5-pyrimidinecarbonitrile structure
320418-23-3 structure
Product name:4-(4-Chlorophenyl)-6-(4-methylpiperazino)-2-(2-pyridinyl)-5-pyrimidinecarbonitrile
CAS No:320418-23-3
MF:
MW:
MDL:MFCD00139476
CID:4645624

4-(4-Chlorophenyl)-6-(4-methylpiperazino)-2-(2-pyridinyl)-5-pyrimidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(4-CHLOROPHENYL)-6-(4-METHYLPIPERAZINO)-2-(2-PYRIDINYL)-5-PYRIMIDINECARBONITRILE
    • 5-Pyrimidinecarbonitrile, 4-(4-chlorophenyl)-6-(4-methyl-1-piperazinyl)-2-(2-pyridinyl)-
    • 4-(4-Chlorophenyl)-6-(4-methylpiperazino)-2-(2-pyridinyl)-5-pyrimidinecarbonitrile
    • MDL: MFCD00139476

4-(4-Chlorophenyl)-6-(4-methylpiperazino)-2-(2-pyridinyl)-5-pyrimidinecarbonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1646522-5mg
4-(4-Chlorophenyl)-6-(4-methylpiperazin-1-yl)-2-(pyridin-2-yl)pyrimidine-5-carbonitrile
320418-23-3 98%
5mg
¥661.00 2024-08-02
Matrix Scientific
163889-1g
4-(4-Chlorophenyl)-6-(4-methylpiperazino)-2-(2-pyridinyl)-5-pyrimidinecarbonitrile
320418-23-3
1g
$1836.00 2023-09-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1646522-10mg
4-(4-Chlorophenyl)-6-(4-methylpiperazin-1-yl)-2-(pyridin-2-yl)pyrimidine-5-carbonitrile
320418-23-3 98%
10mg
¥862.00 2024-08-02
Ambeed
A894963-1g
4-(4-Chlorophenyl)-6-(4-methylpiperazin-1-yl)-2-(pyridin-2-yl)pyrimidine-5-carbonitrile
320418-23-3 90%
1g
$611.0 2024-04-20
A2B Chem LLC
AI71053-5mg
4-(4-chlorophenyl)-6-(4-methylpiperazin-1-yl)-2-(pyridin-2-yl)pyrimidine-5-carbonitrile
320418-23-3 >90%
5mg
$214.00 2024-04-20
Matrix Scientific
163889-500mg
4-(4-Chlorophenyl)-6-(4-methylpiperazino)-2-(2-pyridinyl)-5-pyrimidinecarbonitrile
320418-23-3
500mg
$918.00 2023-09-06
Matrix Scientific
163889-5g
4-(4-Chlorophenyl)-6-(4-methylpiperazino)-2-(2-pyridinyl)-5-pyrimidinecarbonitrile
320418-23-3
5g
$7343.00 2023-09-06
A2B Chem LLC
AI71053-500mg
4-(4-chlorophenyl)-6-(4-methylpiperazin-1-yl)-2-(pyridin-2-yl)pyrimidine-5-carbonitrile
320418-23-3 >90%
500mg
$720.00 2024-04-20
A2B Chem LLC
AI71053-10mg
4-(4-chlorophenyl)-6-(4-methylpiperazin-1-yl)-2-(pyridin-2-yl)pyrimidine-5-carbonitrile
320418-23-3 >90%
10mg
$240.00 2024-04-20
TRC
C147270-50mg
4-(4-Chlorophenyl)-6-(4-methylpiperazino)-2-(2-pyridinyl)-5-pyrimidinecarbonitrile
320418-23-3
50mg
$ 380.00 2022-06-06

4-(4-Chlorophenyl)-6-(4-methylpiperazino)-2-(2-pyridinyl)-5-pyrimidinecarbonitrile Related Literature

Additional information on 4-(4-Chlorophenyl)-6-(4-methylpiperazino)-2-(2-pyridinyl)-5-pyrimidinecarbonitrile

4-(4-Chlorophenyl)-6-(4-methylpiperazino)-2-(2-pyridinyl)-5-pyrimidinecarbonitrile: A Comprehensive Overview

The compound with CAS No 320418-23-3, known as 4-(4-Chlorophenyl)-6-(4-methylpiperazino)-2-(2-pyridinyl)-5-pyrimidinecarbonitrile, has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is a pyrimidine derivative with a unique structure that incorporates a 4-chlorophenyl group, a 4-methylpiperazine moiety, and a pyridinyl substituent. Its chemical structure has been optimized to exhibit potent biological activity, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of pyrimidine derivatives in targeting key enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The 4-chlorophenyl group in this compound contributes to its lipophilicity, enhancing its ability to cross cellular membranes and bind to target proteins. The 4-methylpiperazine moiety, on the other hand, plays a crucial role in improving the compound's solubility and stability, which are essential for its pharmacokinetic properties.

The pyridinyl substituent in the molecule introduces additional electronic effects that can modulate the compound's interaction with biological targets. This makes it highly versatile in terms of functional group diversity, allowing for further chemical modifications to optimize its efficacy. Recent research has demonstrated that this compound exhibits significant inhibitory activity against several kinases, including Aurora kinases and CDKs, which are critical targets in oncology.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of advanced synthetic techniques has enabled researchers to achieve high yields and purity levels, ensuring the reliability of experimental results. Furthermore, computational modeling studies have provided insights into the molecular interactions that govern its bioactivity, paving the way for rational drug design.

One of the most exciting developments involving this compound is its potential application in targeted cancer therapy. Preclinical studies have shown that it selectively inhibits tumor growth in animal models without causing significant toxicity to normal cells. This selectivity is attributed to its ability to bind specifically to oncogenic kinases that are overexpressed in cancer cells.

Another area of interest is its role in inflammation and immune-related diseases. The compound has been shown to modulate key inflammatory pathways, making it a potential candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Its ability to inhibit pro-inflammatory cytokines while preserving anti-inflammatory responses highlights its therapeutic potential in this domain.

Recent advancements in drug delivery systems have also enhanced the bioavailability of this compound. Nanoparticle-based formulations have been explored to improve its solubility and reduce systemic toxicity, further expanding its therapeutic applications.

In conclusion, 4-(4-Chlorophenyl)-6-(4-methylpiperazino)-2-(2-pyridinyl)-5-pyrimidinecarbonitrile (CAS No 320418-23-3) represents a cutting-edge molecule with immense potential in drug discovery. Its unique chemical structure, combined with advancements in synthetic chemistry and drug delivery, positions it as a leading candidate for addressing unmet medical needs across various therapeutic areas.

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:320418-23-3)4-(4-Chlorophenyl)-6-(4-methylpiperazino)-2-(2-pyridinyl)-5-pyrimidinecarbonitrile
A1013995
Purity:99%
Quantity:1g
Price ($):550.0